Cas no 196959-57-6 (Imidazo[1,2-a]pyridin-3-amine,6-chloro-2-phenyl-)

• Product Name: Imidazo[1,2-a]pyridin-3-amine,6-chloro-2-phenyl-
• CAS No: 196959-57-6
• MF: C₁₃H₁₀ClN₃
• MW: 243.691601276398
• MDL: MFCD07021271
• CID: 117024
• PubChem ID: 10824164
• Update Time: 2025-11-01

Imidazo[1,2-a]pyridin-3-amine,6-chloro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,2-a]pyridin-3-amine,6-chloro-2-phenyl-
• 6-chloro-2-phenyl-Imidazo[1,2-a]pyridin-3-amine
• 6-CHLORO-2-PHENYL-IMIDAZO[1,2-A]PYRIDIN-3-YLAMINE
• CTK8H4642
• GL-0524
• KB-248317
• 6-Chloro-2-phenylimidazo[1,2-a]pyridin-3-amine
• DTXSID90445446
• FT-0730428
• AKOS005257108
• MFCD07021271
• 196959-57-6

• MDL： MFCD07021271
• Inchi： 1S/C13H10ClN3/c14-10-6-7-11-16-12(13(15)17(11)8-10)9-4-2-1-3-5-9/h1-8H,15H2
• InChI Key： LTHBDSUCOZRAMU-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=NC(C3C=CC=CC=3)=C(N)N2C=1

Computed Properties

• Exact Mass: 243.0565
• Monoisotopic Mass: 243.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• PSA: 43.32

Additional information on Imidazo[1,2-a]pyridin-3-amine,6-chloro-2-phenyl-

Imidazo[1,2-a]pyridin-3-amine, 6-chloro-2-phenyl-

The compound with CAS No. 196959-57-6, commonly referred to as Imidazo[1,2-a]pyridin-3-amine, 6-chloro-2-phenyl (hereafter referred to as Imidazo[1,2-a]pyridin), is a heterocyclic aromatic amine with a unique structural arrangement that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the imidazopyridine family, which is known for its diverse applications in drug design and materials science. The imidazo[1,2-a]pyridine core is characterized by a fused imidazole and pyridine ring system, which imparts unique electronic properties and reactivity.

Recent studies have highlighted the potential of Imidazo[1,2-a]pyridin as a building block for the development of novel bioactive molecules. Its structure allows for facile functionalization at multiple positions, enabling the creation of derivatives with tailored pharmacokinetic profiles. For instance, researchers have explored the substitution patterns at the 6-chloro and 2-phenyl positions to enhance solubility and bioavailability. These modifications have shown promise in preclinical models for treating neurodegenerative diseases and cancer.

The synthesis of Imidazo[1,2-a]pyridin typically involves multi-step processes that leverage palladium-catalyzed coupling reactions or microwave-assisted synthesis techniques. These methods not only improve yield but also allow for precise control over the stereochemistry of the product. The use of green chemistry principles in these syntheses has further enhanced their sustainability and scalability.

In terms of chemical properties, Imidazo[1,2-a]pyridin exhibits strong fluorescence under UV light due to its conjugated π-system. This property has led to its application in fluorescent sensing materials for detecting metal ions and small organic molecules. Recent advancements in this area have utilized Imidazo[1,2-a]pyridin derivatives as sensors for nitroaromatic explosives and heavy metal ions like mercury(II) and lead(II), demonstrating high sensitivity and selectivity.

Beyond its chemical applications, Imidazo[1,2-a]pyridin has also been investigated for its role in biological systems. Preclinical studies have shown that certain derivatives possess anti-inflammatory and antioxidant activities, making them potential candidates for therapeutic interventions. For example, a derivative with a methoxy group at the phenyl ring has demonstrated potent inhibitory effects on cyclooxygenase enzymes, which are key targets in inflammation-related diseases.

The versatility of Imidazo[1,2-a]pyridin lies in its ability to act as both a ligand and a scaffold in coordination chemistry. Metal complexes derived from this compound have been studied for their catalytic activity in organic transformations such as oxidation reactions and hydrogenation processes. Recent research has focused on using these complexes as catalysts for asymmetric synthesis, which is critical for producing enantiomerically pure pharmaceuticals.

In conclusion, Imidazo[1,2-a]pyridin, with CAS No. 196959-57-6, represents a versatile platform for advancing both chemical and biological sciences. Its unique structure enables diverse applications ranging from drug discovery to material science. As research continues to uncover new properties and functionalities of this compound, it is poised to play an increasingly important role in addressing challenges across multiple disciplines.